An In-depth Technical Guide to the Synthesis of C55-Lipid-Linked meso-Diaminopimelic Acid Precursors
An In-depth Technical Guide to the Synthesis of C55-Lipid-Linked meso-Diaminopimelic Acid Precursors
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the biosynthetic pathway for C55-lipid-linked meso-diaminopimelic acid (m-DAP) precursors, which are essential components in the construction of the bacterial cell wall. This document details the constituent pathways, key enzymes, and relevant experimental methodologies, serving as a critical resource for researchers in microbiology, biochemistry, and antibiotic development.
The target molecule, C55-dihydroprenyl-mpda, is understood to be a derivative of Lipid II, a pivotal precursor in peptidoglycan synthesis. The "C55" component refers to the undecaprenyl lipid carrier, and "mpda" designates meso-diaminopimelic acid. The "dihydroprenyl" modification, suggesting a partial saturation of the undecaprenyl chain, is not a commonly described feature in the biosynthesis of canonical Lipid II. While a compound with this name and CAS number (2694047-17-9) is commercially available, its biosynthetic origin is not detailed in the scientific literature. Therefore, this guide will focus on the well-established synthesis of the canonical undecaprenyl-linked m-DAP precursor (m-DAP-containing Lipid II).
The overall synthesis is a convergence of three primary metabolic routes:
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The de novo Synthesis of Undecaprenyl Phosphate (B84403) (C55-P): The generation of the C55 lipid carrier.
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The Biosynthesis of meso-Diaminopimelic Acid (m-DAP): A branch of the aspartate amino acid family pathway.
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The Assembly of Lipid II: The sequential enzymatic linkage of the peptidoglycan building blocks to the C55-P carrier at the cytoplasmic membrane.
De Novo Synthesis of Undecaprenyl Phosphate (C55-P)
Undecaprenyl phosphate (C55-P), the universal lipid carrier for peptidoglycan synthesis, is produced in a two-step process.
Step 1: Synthesis of Undecaprenyl Pyrophosphate (C55-PP)
The synthesis of the C55 backbone is catalyzed by the enzyme Undecaprenyl Pyrophosphate Synthase (UppS) . This soluble, cis-prenyltransferase catalyzes the sequential condensation of eight molecules of isopentenyl pyrophosphate (IPP) with a single molecule of farnesyl pyrophosphate (FPP)[1][2][3][4][5].
Step 2: Dephosphorylation to Undecaprenyl Phosphate (C55-P)
The active lipid carrier, C55-P, is generated by the dephosphorylation of C55-PP. This essential step is carried out by integral membrane phosphatases. In Escherichia coli, this activity is performed by the BacA enzyme and members of the phosphatidic acid phosphatase type 2 (PAP2) superfamily , including PgpB and YbjG [5][6][7][8].
Caption: De novo synthesis pathway of Undecaprenyl Phosphate (C55-P).
Biosynthesis of meso-Diaminopimelic Acid (m-DAP)
meso-Diaminopimelic acid is a key component of the peptidoglycan in most Gram-negative bacteria and some Gram-positive bacteria. It is synthesized from L-aspartate through a series of enzymatic reactions. There are several variations of this pathway; the succinylase pathway, common in many bacteria including E. coli, is outlined below.
Caption: The succinylase pathway for meso-diaminopimelic acid (m-DAP) biosynthesis.
Assembly of m-DAP-Containing Lipid II
The final stage of precursor synthesis occurs at the cytoplasmic membrane and involves the assembly of the peptidoglycan monomer on the undecaprenyl phosphate carrier.
Step 1: Synthesis of UDP-MurNAc-pentapeptide
In the cytoplasm, a series of Mur ligases (MurA-F) sequentially add amino acids to UDP-N-acetylmuramic acid (UDP-MurNAc). For m-DAP-containing peptidoglycan, the pentapeptide chain is typically L-Ala-γ-D-Glu-m-DAP-D-Ala-D-Ala.
Step 2: Formation of Lipid I
The integral membrane enzyme MraY (phospho-MurNAc-pentapeptide translocase) catalyzes the transfer of the phospho-MurNAc-pentapeptide moiety from UDP-MurNAc-pentapeptide to C55-P, forming Lipid I and releasing UMP[9][10].
Step 3: Formation of Lipid II
The peripheral membrane enzyme MurG (UDP-GlcNAc:Lipid I transferase) then transfers N-acetylglucosamine (GlcNAc) from UDP-GlcNAc to Lipid I, yielding the final precursor molecule, Lipid II [11]. Lipid II is then translocated across the cytoplasmic membrane to the periplasm for polymerization.
Caption: Assembly of m-DAP-containing Lipid II at the cytoplasmic membrane.
Quantitative Data
The following tables summarize key kinetic parameters for the enzymes involved in the synthesis of the C55 lipid carrier and Lipid I. It is important to note that experimental conditions can vary significantly between studies.
Table 1: Kinetic Parameters for E. coli Undecaprenyl Pyrophosphate Synthase (UppS)
| Substrate | Km (µM) | kcat (s-1) | Conditions | Reference |
|---|---|---|---|---|
| Farnesyl-PP | 0.3 | 2.1 | 0.1% Triton X-100 | [4] |
| Isopentenyl-PP | - | 2.5 (overall) | 0.1% Triton X-100 | [12] |
| Farnesyl-PP | - | 0.013 (overall) | No Triton X-100 |[12] |
Table 2: Kinetic Parameters for Bacillus subtilis MraY
| Substrate | Km (µM) | Reference |
|---|---|---|
| UDP-MurNAc-pentapeptide-DNS | High µM range | [13] |
| Heptaprenyl Phosphate (C35-P) | High µM range |[13] |
Experimental Protocols
This section provides an overview of key experimental methodologies for the study of this pathway. These are generalized protocols based on published methods.
Overexpression and Purification of MraY and MurG
Objective: To obtain purified MraY and MurG enzymes for in vitro assays.
Methodology Overview:
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Cloning and Expression: The genes encoding MraY and MurG (often with an affinity tag such as His-tag) are cloned into an appropriate expression vector and transformed into an E. coli expression strain (e.g., BL21(DE3))[9][11][14].
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Cell Culture and Induction: Cells are grown in a suitable medium (e.g., LB or minimal medium) to mid-log phase, and protein expression is induced with IPTG[14].
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Cell Lysis and Fractionation: Cells are harvested and lysed. For the integral membrane protein MraY, the membrane fraction is isolated by ultracentrifugation. MurG, a peripheral membrane protein, may be in the soluble or membrane fraction[11].
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Solubilization (for MraY): The membrane fraction containing MraY is solubilized using a detergent (e.g., DDM, Triton X-100)[9].
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Affinity Chromatography: The solubilized MraY or the fraction containing MurG is purified using affinity chromatography (e.g., Ni-NTA for His-tagged proteins)[3][11].
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Purification and Characterization: Further purification may be achieved by ion-exchange or size-exclusion chromatography. Protein purity is assessed by SDS-PAGE[11].
Caption: General workflow for the purification of MraY and MurG.
In Vitro Synthesis and Analysis of m-DAP-Containing Lipid II
Objective: To synthesize Lipid II in vitro and analyze the products.
Methodology Overview:
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Substrate Preparation: The synthesis requires the nucleotide precursors UDP-MurNAc-pentapeptide(m-DAP) and UDP-GlcNAc, and the lipid carrier C55-P. The UDP-MurNAc-pentapeptide can be synthesized enzymatically or chemically[13][15]. C55-P is commercially available or can be enzymatically synthesized. Often, a radiolabeled or fluorescently labeled precursor is used for detection[2][16].
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In Vitro Reaction:
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Purified MraY (in a detergent-micelle or nanodisc environment) is incubated with C55-P and UDP-MurNAc-pentapeptide(m-DAP) to form Lipid I.
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Purified MurG and UDP-GlcNAc are then added to the reaction to convert Lipid I to Lipid II[3][13].
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The reaction is typically performed in a buffered solution containing MgCl2 and a detergent like Triton X-100[3].
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Extraction of Lipid Intermediates: The reaction is stopped, and the lipid-linked products (Lipid I and Lipid II) are extracted from the aqueous reaction mixture using an organic solvent system, typically n-butanol/pyridine acetate[2].
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Product Analysis:
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Thin-Layer Chromatography (TLC): The extracted lipids are separated by TLC on silica (B1680970) plates. The products are visualized by autoradiography (if radiolabeled) or fluorescence imaging[2].
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High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, the extracted products can be separated and quantified by reverse-phase HPLC, often coupled with a scintillation counter for radiolabeled compounds or a mass spectrometer[2][13].
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Disclaimer: This document is intended for informational purposes for a scientific audience. The experimental protocols outlined are generalized and may require optimization for specific laboratory conditions and research goals.
References
- 1. Two new enzymes that liberate undecaprenyl-phosphate to replenish the carrier lipid pool during envelope stress - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Bacterial Cell Wall Precursor Phosphatase Assays Using Thin-layer Chromatography (TLC) and High Pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Lipid Requirements for the Enzymatic Activity of MraY Translocases and in Vitro Reconstitution of the Lipid II Synthesis Pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Undecaprenyl diphosphate synthase, a cis-prenyltransferase synthesizing lipid carrier for bacterial cell wall biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Undecaprenyl phosphate - Wikipedia [en.wikipedia.org]
- 6. internationalscholarsjournals.com [internationalscholarsjournals.com]
- 7. journals.asm.org [journals.asm.org]
- 8. Analysis of the regulation of undecaprenyl diphosphate dephosphorylation in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Purification and characterization of the bacterial MraY translocase catalyzing the first membrane step of peptidoglycan biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. New Insight into the Catalytic Mechanism of Bacterial MraY from Enzyme Kinetics and Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Targeting the MraY and MurG bacterial enzymes for antimicrobial therapeutic intervention - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Product distribution and pre-steady-state kinetic analysis of Escherichia coli undecaprenyl pyrophosphate synthase reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Forming crosslinked peptidoglycan from synthetic Gram-negative Lipid II - PMC [pmc.ncbi.nlm.nih.gov]
- 14. researchgate.net [researchgate.net]
- 15. Facile Synthesis and Metabolic Incorporation of m-DAP Bioisosteres Into Cell Walls of Live Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Bacterial Lipid II Analogs: Novel In Vitro Substrates for Mammalian Oligosaccharyl Diphosphodolichol Diphosphatase (DLODP) Activities - PMC [pmc.ncbi.nlm.nih.gov]
